Cas no 1484582-84-4 (5-(propan-2-ylsulfanyl)spiro2.3hexane-5-carboxylic acid)

• Product Name: 5-(propan-2-ylsulfanyl)spiro2.3hexane-5-carboxylic acid
• CAS No: 1484582-84-4
• Molecular Formula: C₁₀H₁₆O₂S
• Molecular Weight: 200.297842025757
• CID: 5956560
• PubChem ID: 65134497

5-(propan-2-ylsulfanyl)spiro2.3hexane-5-carboxylic acid Properties

Names and Identifiers

• Spiro[2.3]hexane-5-carboxylic acid, 5-[(1-methylethyl)thio]-
• 5-(Isopropylthio)spiro[2.3]hexane-5-carboxylic acid
• 5-(propan-2-ylsulfanyl)spiro2.3hexane-5-carboxylic acid
• EN300-1122411
• 5-(propan-2-ylsulfanyl)spiro[2.3]hexane-5-carboxylicacid
• AKOS014467751
• CS-0287559
• 5-(propan-2-ylsulfanyl)spiro[2.3]hexane-5-carboxylic acid
• 1484582-84-4

• InChIKey： UWNOXUQKXKFWKN-UHFFFAOYSA-N
• Inchi： 1S/C10H16O2S/c1-7(2)13-10(8(11)12)5-9(6-10)3-4-9/h7H,3-6H2,1-2H3,(H,11,12)
• SMILES： C1C2(CC(SC(C)C)(C(O)=O)C2)C1

Computed Properties

• Exact Mass: 200.08710092g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 200.08710092g/mol
• Heavy Atom Count: 13
• Complexity: 235
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• Boiling Point: 338.7±25.0 °C(Predicted)
• pka: 3.82±0.20(Predicted)
• Density: 1.20±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates